Cas no 2734779-39-4 (5-(3-Bromo-5-methylphenyl)thiazol-2-amine)

• Product Name: 5-(3-Bromo-5-methylphenyl)thiazol-2-amine
• CAS No: 2734779-39-4
• MF: C₁₀H₉BrN₂S
• MW: 269.16
• CID: 5080482
• Update Time: 2026-03-01

5-(3-Bromo-5-methylphenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromo-5-methylphenyl)thiazol-2-amine

• Inchi： 1S/C10H9BrN2S/c1-6-2-7(4-8(11)3-6)9-5-13-10(12)14-9/h2-5H,1H3,(H2,12,13)
• InChI Key： MYHVPESHPHQXLO-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C=C1Br)C)C1SC(=NC=1)N

Additional information on 5-(3-Bromo-5-methylphenyl)thiazol-2-amine

5-(3-Bromo-5-methylphenyl)thiazol-2-amine: A Comprehensive Overview

5-(3-Bromo-5-methylphenyl)thiazol-2-amine, also known by its CAS number 2734779-39-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the thiazole class of heterocyclic compounds, which are widely studied due to their diverse biological activities and potential applications in drug discovery.

The structure of 5-(3-Bromo-5-methylphenyl)thiazol-2-amine consists of a thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, substituted with a bromo and methyl group on the phenyl ring. This substitution pattern is crucial for its chemical reactivity and biological properties. Recent studies have highlighted the importance of such substitutions in modulating the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

One of the most promising areas of research involving 5-(3-Bromo-5-methylphenyl)thiazol-2-amine is its potential as a lead compound in drug development. Researchers have explored its activity against various targets, including kinases, proteases, and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition against a specific kinase implicated in colorectal cancer.

In addition to its therapeutic potential, 5-(3-Bromo-5-methylphenyl)thiazol-2-amine has been investigated for its role in chemical synthesis as an intermediate. Its unique reactivity makes it a valuable building block for constructing more complex molecules with enhanced bioavailability and efficacy. Recent advancements in catalytic asymmetric synthesis have further expanded its utility in creating enantiomerically pure derivatives, which are critical for modern drug design.

The synthesis of 5-(3-Bromo-5-methylphenyl)thiazol-2-amine typically involves multi-step processes that combine nucleophilic aromatic substitution with thiolation or amidation reactions. These methods have been optimized to improve yield and purity, ensuring scalability for industrial applications. Moreover, green chemistry principles have been increasingly applied to reduce the environmental footprint of its production.

From an analytical standpoint, the characterization of 5-(3-Bromo-5-methylphenyl)thiazol-2-amine has benefited from advanced spectroscopic techniques such as NMR and mass spectrometry. These tools provide detailed insights into its molecular structure and stability under various conditions, which are essential for quality control in manufacturing.

In conclusion, 5-(3-Bromo-5-methylphenyl)thiazol-2-amino, with CAS number 2734779-394 is a versatile compound with significant implications in both academic research and industrial applications. Its continued exploration across multiple disciplines underscores its importance as a valuable tool in advancing chemical science and therapeutic development.